Cas no 2741-10-8 (Thiourea,N-ethyl-N'-2-pyridinyl-)

• Product Name: Thiourea,N-ethyl-N'-2-pyridinyl-
• CAS No: 2741-10-8
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 272129
• PubChem ID: 3037985
• Update Time: 2025-04-19

Thiourea,N-ethyl-N'-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-ethyl-N'-2-pyridinyl-
• 1-Ethyl-3-pyridin-2-ylthiourea
• 1-Ethyl-3-(2-pyridyl)-2-thiourea
• 2741-10-8
• Urea, 1-ethyl-3-(2-pyridyl)-2-thio-
• BRN 0473330
• AKOS002806444
• SCHEMBL14093828
• DTXSID50181833

• Inchi： 1S/C8H11N3S/c1-2-9-8(12)11-7-5-3-4-6-10-7/h3-6H,2H2,1H3,(H2,9,10,11,12)
• InChI Key： KBCVITXCIJKUEN-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CN=1)NCC

Computed Properties

• Exact Mass: 181.06753
• Monoisotopic Mass: 181.067368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69

Experimental Properties

• Density: 1.217
• Boiling Point: 287.6°C at 760 mmHg
• Flash Point: 127.7°C
• Refractive Index: 1.646
• PSA: 36.95